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Compound of Interest

Compound Name: iMDK

Cat. No.: B15620127 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling novel chemical compounds like iMDK. This potent PI3K

and MDK inhibitor (CAS 881970-80-5) requires careful management throughout its lifecycle in

the laboratory, from acquisition to disposal.[1][2][3] Adherence to strict safety protocols not only

protects personnel but also ensures the integrity of experimental outcomes.

Immediate Safety and Handling Precautions
While a comprehensive toxicological profile for iMDK is not yet fully established, it is crucial to

treat it as a potentially hazardous substance.[4] The following personal protective equipment

(PPE) and handling procedures are essential to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE):

A foundational aspect of safely handling iMDK involves the consistent use of appropriate PPE.

This includes, but is not limited to:

Gloves: Chemically resistant gloves, such as nitrile gloves, should be worn at all times.[4]

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental splashes.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15620127?utm_src=pdf-interest
https://www.benchchem.com/product/b15620127?utm_src=pdf-body
https://www.merckmillipore.com/DE/en/product/msds/EMD_BIO-508052
https://www.merckmillipore.com/HK/zh/product/msds/EMD_BIO-508052
https://dcchemicals.com/msds/MSDS_DC23731.html
https://www.benchchem.com/product/b15620127?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/5126_sds.pdf?1747444615
https://www.benchchem.com/product/b15620127?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/5126_sds.pdf?1747444615
https://documents.tocris.com/pdfs/tocris_msds/5126_sds.pdf?1747444615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A standard laboratory coat should be worn to protect skin and clothing from

contamination.

Engineering Controls:

To further mitigate risks, all work with iMDK should be conducted in a controlled environment:

Chemical Fume Hood: All handling of iMDK powder and preparation of solutions should be

performed in a certified chemical fume hood to prevent inhalation of the compound.[4]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

event of accidental exposure.

Quantitative Data Summary
For ease of reference, the key physical and chemical properties of iMDK are summarized in

the table below.

Property Value

Molecular Formula C₂₁H₁₃FN₂O₂S[4]

Molecular Weight 376.4 g/mol [4]

CAS Number 881970-80-5[4]

Appearance Off-white solid[5]

Solubility Soluble in DMSO[6]

Experimental Protocols
First Aid Measures:

In the event of exposure, the following first aid procedures should be followed immediately:

General Advice: In all cases of exposure, consult a physician and provide them with the

Safety Data Sheet (SDS) for iMDK.[4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, administer artificial respiration and seek immediate medical attention.

[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove any contaminated clothing and wash it before reuse.[4]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and seek immediate medical attention.[4]

Storage and Handling:

Proper storage is crucial for maintaining the stability of iMDK and ensuring safety.

Storage Conditions: Store in a tightly sealed container in a dry and well-ventilated place.[4]

Safe Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and

aerosols. Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]

Disposal Plan
The disposal of iMDK and any contaminated materials must be managed as hazardous

chemical waste in accordance with institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Unused or expired iMDK powder should be collected in its original container or

a clearly labeled, sealed waste container. All disposable materials that have come into direct

contact with the compound, such as weigh boats, pipette tips, and contaminated gloves,

must be collected in a designated, sealed hazardous waste bag or container.

Liquid Waste: Solutions containing iMDK should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.
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Labeling and Storage of Waste:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full

chemical name "iMDK," and the solvent used. Store waste containers in a designated satellite

accumulation area (SAA) within the laboratory, ensuring containers are kept closed except

when adding waste. Secondary containment should be utilized to prevent spills.

Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not

dispose of iMDK down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15620127?utm_src=pdf-body
https://www.benchchem.com/product/b15620127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
(Don PPE)

Weighing iMDK
(in Fume Hood)

Proceed

Solubilization
(in Fume Hood)

Proceed

Experimentation

Proceed

Decontamination
(Work Area & Equipment)

Post-Experiment

Waste Collection
(Segregated Containers)

Generate Waste

Collect Waste

Disposal
(Contact EHS)

Schedule Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of iMDK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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